Cas no 609805-05-2 (2-Benzofurancarboxamide, 3-amino-5-bromo-N-(5-chloro-2-pyridinyl)-)
609805-05-2 structure
Product Name:2-Benzofurancarboxamide, 3-amino-5-bromo-N-(5-chloro-2-pyridinyl)-
CAS No:609805-05-2
MF:C14H9BrClN3O2
MW:366.597161054611
CID:1626453
PubChem ID:57678074
Update Time:2025-04-21
2-Benzofurancarboxamide, 3-amino-5-bromo-N-(5-chloro-2-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzofurancarboxamide, 3-amino-5-bromo-N-(5-chloro-2-pyridinyl)-
- SCHEMBL13665191
- 609805-05-2
- 2-benzo[b]furancarboxamide,3-amino-5-bromo-n-(5-chloro-2-pyridinyl)-
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- Inchi: 1S/C14H9BrClN3O2/c15-7-1-3-10-9(5-7)12(17)13(21-10)14(20)19-11-4-2-8(16)6-18-11/h1-6H,17H2,(H,18,19,20)
- InChI Key: VFKALQYOCHDXGS-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C(=C(C(NC1C=CC(=CN=1)Cl)=O)O2)N
Computed Properties
- Exact Mass: 364.95677
- Monoisotopic Mass: 364.95667g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 81.2Ų
Experimental Properties
- PSA: 81.15
2-Benzofurancarboxamide, 3-amino-5-bromo-N-(5-chloro-2-pyridinyl)- Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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